2-(bromomethyl)-3,6-dichloropyridine
Overview
Description
2-(Bromomethyl)-3,6-dichloropyridine (BMDC) is an organochlorine compound that is widely used in scientific research. It is a versatile compound that can be used in a variety of applications and has been found to have potential applications in the fields of medicine, biochemistry, and pharmacology. BMDC is a derivative of pyridine, a heterocyclic aromatic compound that is widely used in the synthesis of a variety of organic compounds. BMDC is a widely studied compound due to its unique properties, which make it an ideal candidate for a variety of applications.
Scientific Research Applications
2-(bromomethyl)-3,6-dichloropyridine has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, dyes, and fragrances. This compound has also been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of other organochlorine compounds. Additionally, this compound has been used in the study of the mechanism of action of certain drugs and as a model compound in the study of the biochemistry and physiology of various biological systems.
Mechanism of Action
The mechanism of action of 2-(bromomethyl)-3,6-dichloropyridine is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. This compound has been shown to interact with the active sites of these enzymes, leading to the inhibition of their activity. Additionally, this compound has been found to interact with a variety of other proteins, including G-protein coupled receptors and ion channels, leading to the modulation of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have potential applications in the treatment of certain diseases, such as cancer and cardiovascular disease. This compound has been found to interact with certain proteins in the body, leading to the modulation of their activity. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 2-(bromomethyl)-3,6-dichloropyridine in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is a versatile compound that can be used in a variety of applications. However, this compound is a highly toxic compound and should be handled with caution. Additionally, it should not be used in experiments involving human subjects.
Future Directions
The potential applications of 2-(bromomethyl)-3,6-dichloropyridine are still being explored. Further research is needed to understand the mechanism of action of this compound and to identify potential therapeutic applications. Additionally, research is needed to identify the potential toxic effects of this compound and to develop strategies to mitigate them. Additionally, research is needed to develop methods to synthesize this compound in a more efficient and cost-effective manner. Finally, research is needed to identify new applications of this compound in the fields of medicine, biochemistry, and pharmacology.
Synthesis Methods
2-(bromomethyl)-3,6-dichloropyridine is synthesized by the reaction of bromoacetonitrile and 3,6-dichloropyridine in the presence of an acid catalyst. The reaction proceeds via a nucleophilic substitution reaction, with the bromoacetonitrile acting as the nucleophile. The reaction produces this compound in high yield. The reaction can be further optimized by varying the amount of acid catalyst and the reaction conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(bromomethyl)-3,6-dichloropyridine can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "3,6-dichloropyridine", "N-bromosuccinimide", "benzoyl peroxide", "methanol", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 3,6-dichloropyridine is reacted with N-bromosuccinimide in the presence of benzoyl peroxide as a radical initiator in methanol to yield 2-bromo-3,6-dichloropyridine.", "Step 2: 2-bromo-3,6-dichloropyridine is then treated with sodium hydroxide in water to form the corresponding 2-hydroxy-3,6-dichloropyridine.", "Step 3: The 2-hydroxy-3,6-dichloropyridine is then reacted with hydrochloric acid to form 2-chloro-3,6-dichloropyridine.", "Step 4: Finally, 2-chloro-3,6-dichloropyridine is reacted with formaldehyde in the presence of sodium hydroxide to yield the desired product, 2-(bromomethyl)-3,6-dichloropyridine." ] } | |
CAS RN |
1227585-44-5 |
Molecular Formula |
C6H4BrCl2N |
Molecular Weight |
240.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
